1-[(4-chlorophenyl)methyl]-3-(5-hydroxy-3-phenylpentyl)urea
CAS No.: 1790195-85-5
Cat. No.: VC4251606
Molecular Formula: C19H23ClN2O2
Molecular Weight: 346.86
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1790195-85-5 |
|---|---|
| Molecular Formula | C19H23ClN2O2 |
| Molecular Weight | 346.86 |
| IUPAC Name | 1-[(4-chlorophenyl)methyl]-3-(5-hydroxy-3-phenylpentyl)urea |
| Standard InChI | InChI=1S/C19H23ClN2O2/c20-18-8-6-15(7-9-18)14-22-19(24)21-12-10-17(11-13-23)16-4-2-1-3-5-16/h1-9,17,23H,10-14H2,(H2,21,22,24) |
| Standard InChI Key | IHEUVLLEDITHCR-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C(CCNC(=O)NCC2=CC=C(C=C2)Cl)CCO |
Introduction
Synthesis and Preparation
The synthesis of ureas typically involves the reaction of an isocyanate with an amine. For 1-[(4-chlorophenyl)methyl]-3-(5-hydroxy-3-phenylpentyl)urea, the synthesis might involve:
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Starting Materials: 4-Chlorobenzyl isocyanate and 5-hydroxy-3-phenylpentylamine.
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Reaction Conditions: The reaction would likely occur in an inert atmosphere, with a suitable solvent like dichloromethane or tetrahydrofuran, and possibly a catalyst to facilitate the reaction.
Potential Applications
Ureas have a wide range of applications:
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Pharmaceuticals: Ureas can act as inhibitors or modulators of various biological targets due to their ability to form hydrogen bonds.
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Agriculture: Some ureas are used as herbicides or fungicides.
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Materials Science: Ureas can be used in the synthesis of polymers and other materials.
Data Tables
Given the lack of specific data on 1-[(4-chlorophenyl)methyl]-3-(5-hydroxy-3-phenylpentyl)urea, we can create a hypothetical table based on inferred properties and similar compounds:
| Property | Inferred Value |
|---|---|
| Molecular Formula | CHClNO |
| Molecular Weight | Approximately 360 g/mol |
| Solubility | Moderate in polar solvents |
| Synthesis Method | Reaction of isocyanate with amine |
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